Cas no 40503-91-1 (4-(3-methoxyphenyl)cyclohexanone)

• Product Name: 4-(3-methoxyphenyl)cyclohexanone
• CAS No: 40503-91-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 2152498
• PubChem ID: 22145273
• Update Time: 2025-04-21

4-(3-methoxyphenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenyl)cyclohexanone
• 4-(3-methoxyphenyl)cyclohexan-1-one
• 40503-91-1
• SCHEMBL2912686
• DTXSID90622891
• AKOS017553081
• DB-331627
• DWBASXJXOOJROY-UHFFFAOYSA-N
• 4-(3-methoxy-phenyl)-cyclohexanone

• MDL： MFCD09743529
• Inchi： 1S/C13H16O2/c1-15-13-4-2-3-11(9-13)10-5-7-12(14)8-6-10/h2-4,9-10H,5-8H2,1H3
• InChI Key： DWBASXJXOOJROY-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC=C(C=2)OC)CC1

Computed Properties

• Exact Mass: 204.115029749Da
• Monoisotopic Mass: 204.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų